ethyl N-[(dibenzylamino)carbonyl]glycinate

• IUPAC Name: ethyl 2-(dibenzylcarbamoylamino)acetate
• InChI: InChI=1S/C19H22N2O3/c1-2-24-18(22)13-20-19(23)21(14-16-9-5-3-6-10-16)15-17-11-7-4-8-12-17/h3-12H,2,13-15H2,1H3,(H,20,23)
• InChI Key: INRICTHVPMEDFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)N(CC1=CC=CC=C1)CC2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Ethyl N-[(dibenzylamino)carbonyl]glycinate, also known as EDCG, is a chemical compound used in scientific research. It is a glycine derivative and is commonly used as a protease inhibitor. EDCG has gained significant attention in recent years due to its potential therapeutic applications.

Mechanism of Action

Ethyl N-[(dibenzylamino)carbonyl]glycinate exerts its effects through the inhibition of protease activity. It binds to the active site of proteases and prevents them from carrying out their functions. This compound has been shown to selectively inhibit the activity of certain proteases, making it a promising therapeutic agent for specific diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and inhibit viral replication. This compound has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl N-[(dibenzylamino)carbonyl]glycinate has several advantages for use in lab experiments. It is readily available and can be synthesized in high yield and purity. This compound is also stable and can be stored for long periods without losing its activity. However, this compound has some limitations in lab experiments. It is a relatively expensive compound, and its activity can be affected by pH and temperature changes.

Future Directions

There are several future directions for the study of ethyl N-[(dibenzylamino)carbonyl]glycinate. One potential area of research is the development of this compound-based therapies for cancer and inflammatory disorders. Another area of research is the study of this compound's mechanism of action and its effects on different proteases. Additionally, further research is needed to determine the optimal dosage and administration of this compound for therapeutic use.

Scientific Research Applications

Ethyl N-[(dibenzylamino)carbonyl]glycinate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the activity of various proteases, including matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. This makes this compound a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders.